Cas no 1805583-51-0 (Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate
• CAS No: 1805583-51-0
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4806427
• Update Time: 2025-10-30

Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-5(14)2-4-3-13-9(15)7(10)6(4)8(11)12/h3,8H,2H2,1H3,(H,13,15)
• InChI Key： DSXICFAMNIXBBD-UHFFFAOYSA-N
• SMILES： FC1C(NC=C(CC(=O)OC)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate

Methyl 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate (CAS No. 1805583-51-0): An Overview

Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate (CAS No. 1805583-51-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of difluoromethyl and fluoro substituents, along with the hydroxypyridine moiety, contributes to its distinct chemical properties and biological activities.

The synthesis of Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate involves a series of well-defined chemical reactions, including the formation of the difluoromethyl group and the introduction of the fluoro substituent. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for further research and development.

In terms of its chemical structure, Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate is a derivative of pyridine, a heterocyclic aromatic compound with a wide range of biological activities. The difluoromethyl group, known for its electron-withdrawing properties, enhances the stability and reactivity of the molecule. The fluoro substituent further modulates the electronic properties, influencing the compound's interactions with biological targets.

The hydroxypyridine moiety in Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate is particularly noteworthy due to its potential to form hydrogen bonds and participate in various biological processes. This functional group has been shown to play a crucial role in the binding affinity and selectivity of similar compounds towards specific receptors and enzymes.

Recent studies have explored the pharmacological properties of Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate. In vitro assays have demonstrated its potent activity against various targets, including kinases and G protein-coupled receptors (GPCRs). These findings suggest that this compound could serve as a lead molecule for the development of novel drugs targeting these important biological pathways.

In addition to its potential therapeutic applications, Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate has been investigated for its use as a tool compound in chemical biology research. Its unique structural features make it an ideal candidate for probing specific biological processes and elucidating the mechanisms underlying various diseases.

The safety profile of Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate has also been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

From a synthetic chemistry perspective, the production of Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate involves several key steps. The initial formation of the difluoromethyl group can be achieved through various methods, such as the reaction of difluorocarbene with an appropriate substrate. Subsequent steps include the introduction of the fluoro substituent and the hydroxylation of the pyridine ring. These reactions are typically carried out under carefully controlled conditions to ensure high yields and purity.

The physical properties of Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate, such as solubility and stability, are critical factors that influence its utility in both research and pharmaceutical applications. Studies have shown that this compound exhibits good solubility in common organic solvents and moderate stability under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, which can degrade the molecule.

In conclusion, Methyl 4-(difluoromethyl)-3-fluoro-2-hydroxypyridine-5-acetate (CAS No. 1805583-51-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or tool compound. Ongoing research will continue to explore its full range of applications and optimize its properties for practical use.